Cas no 6193-99-3 ((8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one)

• Product Name: (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
• CAS No: 6193-99-3
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 2670524
• Update Time: 2023-08-06

(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Chemical and Physical Properties

Names and Identifiers

• 17-Oxoestr-5(10)-en-3-one ethylene acetal
• (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2
• (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one

• Inchi： 1S/C20H28O3/c1-19-8-6-15-14-7-9-20(22-10-11-23-20)12-13(14)2-3-16(15)17(19)4-5-18(19)21/h15-17H,2-12H2,1H3/t15-,16-,17+,19+/m1/s1
• InChI Key： PHKKRZJWUGAFPF-VXNCWWDNSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3CCC4(CC=3CC[C@@H]21)OCCO4

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 571
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5